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Compound of Interest

Compound Name: Tetrabenazine-d7

Cat. No.: B1150270

An In-depth Technical Guide to Tetrabenazine-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
Tetrabenazine-d7, its mechanism of action, and relevant experimental protocols.
Tetrabenazine-d7 is the deuterated form of Tetrabenazine, a reversible inhibitor of vesicular
monoamine transporter 2 (VMAT2) used in the management of hyperkinetic movement
disorders.[1][2] The inclusion of deuterium isotopes makes it an ideal internal standard for the
guantification of Tetrabenazine in biological samples through mass spectrometry.[3][4]

Core Physical and Chemical Properties

Tetrabenazine-d7 is a white to light yellow crystalline powder.[5] Its fundamental properties are
summarized below, providing a foundational dataset for its application in research and
development.
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Property Value Source(s)
Molecular Formula C19H20D7NO3 [3]
Molecular Weight 324.47 g/mol [21[6]1[71[8]
Appearance Solid [319]
Purity >98% to =99% [31[6]
Isotopic Purity 98% D [6]
Melting Point 126430 °C (for non- [LO]11](12)
deuterated)

Soluble in DMSO (to 100 mM),

N ethanol (to 30 mM), and
Solubility ] [3B1I51[13]
chloroform. Sparingly soluble

in water.
Storage Temperature +4°C or -20°C [3]
. > 4 years (when stored at
Stability [3]
-20°C)

Mechanism of Action: VMAT2 Inhibition

Tetrabenazine's primary mechanism of action is the reversible inhibition of Vesicular
Monoamine Transporter 2 (VMAT?2).[1][10][14] VMAT?2 is a transport protein integrated into the
membrane of presynaptic vesicles within neurons of the central nervous system.[5] Its function
Is to uptake monoamines—such as dopamine, serotonin, norepinephrine, and histamine—from
the neuronal cytoplasm into the vesicles for storage and subsequent release into the synaptic
cleft.[1][5]

By inhibiting VMAT2, Tetrabenazine depletes the stores of these monoamines.[1][14] The
unbound monoamines in the cytoplasm are metabolized by monoamine oxidase (MAO),
leading to a reduction in their overall levels. The depletion of dopamine, in particular, is
believed to be the source of Tetrabenazine's therapeutic effects in treating hyperkinetic
movement disorders like the chorea associated with Huntington's disease.[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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